Cas no 895454-18-9 (2-(benzenesulfonyl)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(benzenesulfonyl)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide
• CAS No: 895454-18-9
• MF: C₁₆H₁₃N₃O₆S₂
• MW: 407.420921087265
• CID: 6356226
• PubChem ID: 18573224
• Update Time: 2025-06-14

2-(benzenesulfonyl)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide
• N-(4-methoxy-6-nitrobenzo[d]thiazol-2-yl)-2-(phenylsulfonyl)acetamide
• F2536-1437
• AKOS024657715
• 895454-18-9

• Inchi： 1S/C16H13N3O6S2/c1-25-12-7-10(19(21)22)8-13-15(12)18-16(26-13)17-14(20)9-27(23,24)11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,18,20)
• InChI Key： HSJCUXSJQQRJPR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(NC1=NC2C(=CC(=CC=2S1)[N+](=O)[O-])OC)=O)(=O)=O

Computed Properties

• Exact Mass: 407.02457749g/mol
• Monoisotopic Mass: 407.02457749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(benzenesulfonyl)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide

Recent Advances in the Study of 2-(Benzenesulfonyl)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide (CAS: 895454-18-9)

The compound 2-(benzenesulfonyl)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide (CAS: 895454-18-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of this compound, which combines a benzothiazole core with a benzenesulfonyl acetamide moiety. This combination is believed to confer specific binding properties to biological targets, making it a promising candidate for drug development. Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its purity and structural integrity.

In vitro studies have demonstrated that 2-(benzenesulfonyl)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide exhibits notable activity against a range of cancer cell lines. Preliminary data suggest that the compound induces apoptosis through the activation of caspase-dependent pathways. Additionally, its nitro group has been implicated in the generation of reactive oxygen species (ROS), which may contribute to its cytotoxic effects. These findings are supported by molecular docking studies, which predict strong interactions between the compound and key apoptotic proteins.

Further investigations have explored the compound's potential as an antimicrobial agent. Tests against Gram-positive and Gram-negative bacteria have shown moderate to high efficacy, particularly against drug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although detailed studies are still underway to elucidate the precise molecular targets.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties. Issues such as solubility and metabolic stability are currently being addressed through structural modifications and formulation strategies. Researchers are also investigating the compound's safety profile, with preliminary toxicity studies indicating a favorable therapeutic window.

In conclusion, 2-(benzenesulfonyl)-N-(4-methoxy-6-nitro-1,3-benzothiazol-2-yl)acetamide represents a versatile scaffold with significant potential in both oncology and infectious disease research. Ongoing studies aim to further characterize its biological activities and explore its clinical applicability. The compound's unique chemical structure and promising preliminary data underscore its value as a subject of continued investigation in the field of medicinal chemistry.